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Introduction
PSB-1434, also known as [²²⁵Ac]-FPI-1434, is an investigational targeted alpha therapy

currently under development for the treatment of a variety of solid tumors.[1][2][3][4] This

radioimmunoconjugate is composed of a humanized monoclonal antibody, FPI-1175 (formerly

AVE1642), which targets the insulin-like growth factor-1 receptor (IGF-1R), a proprietary

bifunctional chelate, and the alpha-emitting radionuclide, Actinium-225 (²²⁵Ac).[3][4] The

overexpression of IGF-1R in numerous cancers, including non-small cell lung, prostate, and

breast cancers, makes it an attractive target for therapeutic intervention.[1][3][4] This guide

provides a comprehensive overview of the mechanism of action of PSB-1434, detailing its

molecular interactions, signaling pathways, and the experimental methodologies used in its

preclinical and clinical evaluation.

Core Mechanism of Action
The primary mechanism of action of PSB-1434 is the targeted delivery of a potent alpha-

emitting radionuclide, Actinium-225, to tumor cells that overexpress IGF-1R.[3][4] Upon

administration, the FPI-1175 antibody component of PSB-1434 binds with high affinity to the
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external domain of IGF-1R on the surface of cancer cells.[1][5] Following binding, the

radioimmunoconjugate is internalized by the cell. The subsequent decay of the Actinium-225

payload releases high-energy alpha particles, which induce double-stranded DNA breaks.[1][3]

[4] This irreparable DNA damage triggers apoptosis and leads to tumor cell death.[1][3][4]

Quantitative Pharmacological Data
The following table summarizes the key quantitative data for the antibody component of PSB-
1434, FPI-1175 (AVE1642), and related preclinical findings.

Parameter Value Cell Lines/Model Source

Binding Affinity (Kd) of

FPI-1175 (AVE1462)
< 1 nM Human IGF-1R [5]

In Vitro Cell

Proliferation Inhibition

(EM164 - murine

AVE1642)

24% - 80% of control
Neuroblastoma cell

lines
[6]

In Vitro Growth

Inhibition (AVE1642)
60% - 99%

CD45neg myeloma

cell lines
[7]

In Vivo Tumor Growth

Delay (EM164 -

murine AVE1642)

12.9 - 13.4 days
Neuroblastoma

xenografts

Signaling Pathway
PSB-1434 exerts its therapeutic effect by targeting the IGF-1R signaling pathway, which is a

critical regulator of cell growth, proliferation, and survival. The binding of the antibody

component of PSB-1434 to IGF-1R antagonizes the natural binding of its ligands, IGF-1 and

IGF-2, thereby inhibiting the downstream signaling cascades that promote tumorigenesis.
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Caption: IGF-1R signaling pathway and the mechanism of action of PSB-1434.
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Experimental Protocols
Radioligand Binding Assay (General Protocol)
To determine the binding affinity of the FPI-1175 antibody to IGF-1R, a competitive radioligand

binding assay is typically employed.

Cell Culture: Cells overexpressing IGF-1R are cultured to near confluence in appropriate

media.

Membrane Preparation: Cells are harvested, and a crude membrane preparation is obtained

through homogenization and centrifugation.

Assay Setup: The assay is performed in a 96-well plate. Each well contains the cell

membrane preparation, a fixed concentration of a radiolabeled ligand that binds to IGF-1R

(e.g., ¹²⁵I-IGF-1), and varying concentrations of the unlabeled FPI-1175 antibody.

Incubation: The plate is incubated to allow the binding to reach equilibrium.

Separation of Bound and Free Ligand: The bound radioligand is separated from the free

radioligand by rapid filtration through a glass fiber filter.

Quantification: The radioactivity retained on the filters is measured using a scintillation

counter.

Data Analysis: The data is used to generate a competition curve, from which the IC50 (the

concentration of antibody that inhibits 50% of the radioligand binding) is calculated. The Ki

(inhibition constant) is then determined using the Cheng-Prusoff equation, providing a

measure of the antibody's binding affinity.

In Vitro Cytotoxicity Assay (General Protocol)
To assess the cytotoxic effects of PSB-1434, a cell viability assay is conducted.

Cell Seeding: Cancer cells expressing IGF-1R are seeded into 96-well plates and allowed to

adhere overnight.
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Treatment: The cells are then treated with increasing concentrations of PSB-1434. Control

wells with untreated cells are also included.

Incubation: The plates are incubated for a period that allows for the effects of the alpha

radiation to manifest, typically several days.

Viability Assessment: Cell viability is measured using a colorimetric or fluorometric assay. For

example, a resazurin-based assay measures the metabolic activity of viable cells, which is

proportional to the number of living cells.

Data Analysis: The results are used to plot a dose-response curve, from which the IC50 or

EC50 value (the concentration of PSB-1434 that causes 50% inhibition of cell viability) can

be determined.

Experimental and Clinical Development Workflow
The development of a targeted alpha therapy like PSB-1434 follows a rigorous preclinical and

clinical workflow to establish its safety and efficacy.
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Caption: Preclinical to clinical development workflow for PSB-1434.
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In the clinical development of PSB-1434, an imaging analog, [¹¹¹In]-FPI-1547, is utilized for

patient selection.[1][3][4] This analog consists of the same FPI-1175 antibody and chelate but

is labeled with the gamma-emitter Indium-111. Patients undergo SPECT/CT imaging with

[¹¹¹In]-FPI-1547 to confirm that their tumors have sufficient IGF-1R expression and to perform

dosimetry calculations before receiving the therapeutic dose of PSB-1434.[1]

Conclusion
PSB-1434 represents a promising targeted alpha therapy that leverages the high specificity of

a monoclonal antibody to deliver a potent cytotoxic payload directly to cancer cells

overexpressing IGF-1R. Its mechanism of action, centered on inducing double-stranded DNA

breaks via alpha particle emission, offers a potential new treatment paradigm for a range of

solid tumors. The ongoing clinical trials will further elucidate the safety and efficacy of this

innovative therapeutic agent.
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To cite this document: BenchChem. [The Mechanism of Action of PSB-1434: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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1434-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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